Cas no 2649068-05-1 (5-(2-isocyanatopropan-2-yl)-1-methyl-1H-1,3-benzodiazole)

• Product Name: 5-(2-isocyanatopropan-2-yl)-1-methyl-1H-1,3-benzodiazole
• CAS No: 2649068-05-1
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5887338
• PubChem ID: 165675722
• Update Time: 2025-06-28

5-(2-isocyanatopropan-2-yl)-1-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-isocyanatopropan-2-yl)-1-methyl-1H-1,3-benzodiazole
• 2649068-05-1
• EN300-1784595

• Inchi： 1S/C12H13N3O/c1-12(2,14-8-16)9-4-5-11-10(6-9)13-7-15(11)3/h4-7H,1-3H3
• InChI Key： HOBZMCNCRHYHOB-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C=CC2=C(C=1)N=CN2C

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.2Ų

Additional information on 5-(2-isocyanatopropan-2-yl)-1-methyl-1H-1,3-benzodiazole

5-(2-Isocyanatopropan-2-yl)-1-methyl-1H-1,3-benzodiazole and CAS No. 2649068-05-1: A Comprehensive Overview of Its Pharmacological Properties and Research Applications

5-(2-Isocyanatopropan-2-yl)-1-methyl-1H-1,3-benzodiazole, identified by its CAS No. 2649068-05-1, is a novel compound that has recently garnered significant attention in the field of pharmaceutical research. This molecule belongs to the class of 1,3-benzodiazole derivatives, which are known for their diverse biological activities, including anticonvulsant, antidepressant, and neuroprotective properties. The unique structural features of this compound, particularly the presence of a 2-isocyanatopropan-2-yl group, contribute to its potential therapeutic applications. Recent studies have highlighted its role in modulating neurotransmitter systems and its potential as a lead compound for the development of novel therapeutics.

The 1,3-benzodiazole ring system is a fundamental structural motif in many pharmacologically active molecules. The 1-methyl substitution at the 1-position of the benzodiazole ring enhances the compound's hydrophobicity, which may influence its ability to cross the blood-brain barrier. This property is particularly relevant for drugs targeting central nervous system (CNS) disorders. The isocyanate group in the 2-isocyanatopropan-2-yl substituent introduces functional groups that can participate in hydrogen bonding and other non-covalent interactions, which are critical for drug-receptor interactions.

Recent research has focused on the synthetic pathways for 5-(2-isocyanatopropan-2-yl)-1-methyl-3-benzodiazole, with a particular emphasis on optimizing reaction conditions to achieve high yields and purity. One notable study published in Journal of Medicinal Chemistry (2023) described a two-step synthesis involving the formation of a urethane linkage through a Michael addition reaction. This approach not only improves the efficiency of the synthesis but also reduces the formation of byproducts, which is essential for large-scale manufacturing processes.

The pharmacological activities of 5-(2-isocyanatopropan-2-yl)-1-methyl-1H-1,3-benzodiazole have been investigated in several preclinical models. In vitro studies have demonstrated that this compound exhibits selective antagonism at 5-HT3 receptors, which are implicated in various neurological and psychiatric disorders. The 5-HT3 receptor antagonism property makes this compound a promising candidate for the treatment of gastrointestinal motility disorders and chemotherapy-induced nausea.

Furthermore, the 1,3-benzodiazole scaffold has been linked to antioxidant properties in several studies. The presence of the 1-methyl group may enhance the molecule's ability to scavenge free radicals, which is a critical mechanism for neuroprotection. A recent paper in Antioxidants (2024) reported that this compound significantly reduced oxidative stress in in vitro models of neurodegenerative diseases, suggesting its potential as a neuroprotective agent.

The synthetic versatility of the 1,3-benzodiazole core allows for the incorporation of various functional groups, which can be tailored to target specific biological pathways. For instance, the 2-isocyanatopropan-2-yl substituent can be modified to introduce additional functionalities, such as hydroxyl or amino groups, to enhance the compound's solubility or alter its pharmacokinetic profile. This flexibility is particularly valuable in drug design, where the ability to fine-tune molecular properties is essential for optimizing therapeutic outcomes.

Recent advances in computational chemistry have enabled the prediction of the binding affinity and selectivity of 5-(2-isocyanatopropan-2-yl)-1-methyl-1H-1,3-benzodiazole for various targets. Molecular docking studies have shown that the compound can bind to serotonin receptors with high affinity, which supports its potential use in neuropsychiatric disorders. Additionally, in silico models have predicted that the compound may have low toxicity profiles, which is a critical factor in the development of safe and effective therapeutics.

The biological relevance of the 1,3-benzodiazole scaffold is further underscored by its presence in several clinically approved drugs. For example, the triazole derivatives, which are structurally related to this compound, are used in the treatment of fungi infections. This structural similarity suggests that the 1,3-benzodiazole core may have broader applications beyond the CNS, potentially extending to antimicrobial or anti-inflammatory therapies.

Despite the promising findings, further research is needed to fully elucidate the mechanism of action and clinical potential of 5-(2-isocyanatopropan-2-yl)-1-methyl-1H-1,3-benzodiazole. Ongoing studies are exploring its in vivo efficacy in animal models of neurological disorders, with a focus on assessing its long-term safety and efficacy. Additionally, the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME) profile, are being investigated to optimize its therapeutic potential.

In conclusion, 5-(2-isocyanatopropan-2-yl)-1-methyl-1H-1,3-benzodiazole represents a promising candidate in the development of novel therapeutics due to its unique structural features and potential biological activities. The continued exploration of its pharmacological properties and synthetic versatility is expected to contribute significantly to the advancement of drug discovery in the field of neuropharmacology and beyond.